Cas no 72411-52-0 (5-(4-fluorophenyl)-1H-pyrazol-3-amine)

5-(4-fluorophenyl)-1H-pyrazol-3-amine structure
72411-52-0 structure
Product Name:5-(4-fluorophenyl)-1H-pyrazol-3-amine
CAS No:72411-52-0
MF:C9H8FN3
MW:177.178324699402
MDL:MFCD10565813
CID:562224
PubChem ID:24883479
Update Time:2025-04-19

5-(4-fluorophenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine,5-(4-fluorophenyl)-
    • 5-Amino-3-(4-fluorophenyl)pyrazole
    • 5-Amino-3-(4-fluorophenyl)-1H-pyrazole
    • 3-(4-Fluorophenyl)-1H-pyrazol-5-amine
    • 5-(4-FLUOROPHENYL)-1H-PYRAZOL-3-AMINE
    • 5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE
    • 3-(4-fluorophenyl)-1H-pyrazole-5-amine
    • 3-Amino-5-(4-fluorophenyl)-1H-pyrazole
    • 5-(4-fluorophenyl) 2H-pyrazole-3-yl-amine
    • 5-(4-fluoro-phenyl)-1(2)H-pyrazol-3-ylamine
    • BUTTPARK 347-81
    • 5-(4-Fluoro-phenyl)-2H-pyrazol-3-ylamine
    • 5-Amino-3-(4-fluorophenyl)pyrazole, 97%
    • AMY2037
    • DTXSID00374657
    • AKOS000195018
    • LB-0732
    • FT-0691909
    • SCHEMBL244618
    • AKOS022358425
    • BCP08574
    • MFCD01023677
    • AB07983
    • Z317042236
    • SY014180
    • A837520
    • 72411-52-0
    • EN300-92986
    • 1242422-48-5
    • 929635-71-2
    • QYEHDCXFXONDPV-UHFFFAOYSA-N
    • CS-W017371
    • TS-02451
    • J-510700
    • BB 0218412
    • FT-0604338
    • DB-347570
    • BBL038502
    • STK312161
    • 5-(4-fluorophenyl)-1H-pyrazol-3-amine
    • MDL： MFCD10565813
    • Inchi： 1S/C9H8FN3/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
    • InChI Key： QYEHDCXFXONDPV-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C1=CC(N)=NN1

Computed Properties

  • Exact Mass: 177.07000
  • Monoisotopic Mass: 177.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.7A^2

Experimental Properties

  • Density: 1.334
  • Melting Point: 119-123 °C (lit.)
  • Boiling Point: 435.4 °C at 760 mmHg
  • Flash Point: 217.1 °C
  • Refractive Index: 1.636
  • PSA: 54.70000
  • LogP: 2.37920

5-(4-fluorophenyl)-1H-pyrazol-3-amine Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302,H315,H318,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-37/38-41
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R37/38; R41
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • HazardClass：IRRITANT

5-(4-fluorophenyl)-1H-pyrazol-3-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-fluorophenyl)-1H-pyrazol-3-amine Pricemore >>

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